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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-nitrophenol

Cat. No.: B1271563

An In-depth Technical Guide to 2-Bromo-4-
fluoro-6-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-fluoro-6-nitrophenol is a halogenated and nitrated phenolic compound with
potential applications in various fields of chemical synthesis and biological research. Its unique
substitution pattern, featuring electron-withdrawing nitro and fluoro groups, and a bromine
atom, imparts distinct chemical properties that make it a valuable intermediate for the synthesis
of more complex molecules. This guide provides a comprehensive overview of its physical and
chemical properties, a detailed experimental protocol for its synthesis, and a discussion of its
potential biological relevance.

Physicochemical Properties

The physical and chemical properties of 2-Bromo-4-fluoro-6-nitrophenol are summarized in
the table below. These properties are crucial for its handling, storage, and application in
experimental settings.
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Property Value Source(s)

CAS Number 320-75-2 [1112]

Molecular Formula CeH3BrFNOs [1][2]

Molecular Weight 235.997 g/mol (or 236.00 (2]
g/mol )

Appearance Light yellow solid [3]

Melting Point 67 °C

Boiling Point 238.7 °C at 760 mmHg

Density 1.965 g/cm3 (Predicted) [1]

pKa 5.01 + 0.38 (Predicted) [1]

LogP 2.72520 (Predicted) [1]

Flash Point 98.2 °C [1]

Room Temperature, sealed in
Storage Temperature » [1]
dry conditions

Synthesis of 2-Bromo-4-fluoro-6-nitrophenol: An
Experimental Protocol

The following protocol is adapted from a patented synthesis method and describes the nitration
of 2-bromo-4-fluorophenol to yield 2-Bromo-4-fluoro-6-nitrophenol.[3]

Materials and Equipment

e 2-Bromo-4-fluorophenol (starting material)
e Chloroform (solvent)
e Concentrated Sulfuric Acid (98%)

o Concentrated Nitric Acid (70%)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.scbt.com/p/2-bromo-4-fluoro-6-nitrophenol-320-75-2
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.scbt.com/p/2-bromo-4-fluoro-6-nitrophenol-320-75-2
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.scbt.com/p/2-bromo-4-fluoro-6-nitrophenol-320-75-2
https://patents.google.com/patent/CN103724206A/en
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.benchchem.com/product/b1271563?utm_src=pdf-body
https://www.benchchem.com/product/b1271563?utm_src=pdf-body
https://patents.google.com/patent/CN103724206A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Anhydrous sodium sulfate

« Ethyl alcohol (for recrystallization)

o Reaction flask with a stirrer and dropping funnel
e Heating mantle with temperature control

e Separatory funnel

e Rotary evaporator

« Filtration apparatus

o Standard laboratory glassware

Experimental Procedure

e Reaction Setup: In a clean, dry reaction flask, dissolve 0.05 moles of 2-bromo-4-fluorophenol
in 25 mL of chloroform with stirring until fully dissolved.

o Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture
by combining concentrated sulfuric acid and concentrated nitric acid in a molar ratio of 1:5.5.
Caution: This process is highly exothermic and should be performed slowly in an ice bath.

 Nitration Reaction: Cool the reaction flask containing the 2-bromo-4-fluorophenol solution to
20 °C. Slowly add the nitrating mixture dropwise to the reaction flask while maintaining the
temperature at 20 °C.

» Reaction Progression: After the addition of the nitrating mixture is complete, gradually heat
the reaction mixture to 45 °C and maintain this temperature for 3 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
reaction mixture to a separatory funnel and wash it sequentially with water and a saturated
sodium chloride solution.

e Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous sodium
sulfate. Filter the drying agent and evaporate the chloroform under reduced pressure using a
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rotary evaporator to obtain the crude product.

 Purification: Recrystallize the crude product from ethyl alcohol to obtain a light yellow solid of
2-Bromo-4-fluoro-6-nitrophenol. The reported yield for this method is 89%.[3]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Bromo-4-fluoro-6-nitrophenol.

Chemical Reactivity

The reactivity of 2-Bromo-4-fluoro-6-nitrophenol is governed by the interplay of its functional
groups on the aromatic ring. The nitro and fluoro groups are strong electron-withdrawing
groups, which deactivate the ring towards electrophilic aromatic substitution. The hydroxyl
group is an activating, ortho-, para-directing group, while the bromine is a deactivating, ortho-,
para-directing group. The positions of these substituents create a complex electronic
environment that can be exploited for further chemical modifications. The phenolic hydroxyl
group can undergo typical reactions such as etherification and esterification. The nitro group
can be reduced to an amino group, providing a route to various aniline derivatives.

Potential Biological Significance and Proposed
Signaling Pathway

While there is no direct evidence in the scientific literature detailing the specific biological
activities or signaling pathway involvement of 2-Bromo-4-fluoro-6-nitrophenol, the broader
class of nitrophenols and polyphenols has been studied for their biological effects. For
instance, 4-nitrophenol has been shown to induce oxidative stress and activate the Nrf2
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antioxidant pathway in rat testes.[4] Phenolic compounds, in general, are known to modulate
various intracellular signaling pathways, including those involved in inflammation such as the
NF-kB and MAPK pathways.[5][6]

Based on the structural similarity of 2-Bromo-4-fluoro-6-nitrophenol to other biologically
active nitrophenols, a hypothetical signaling pathway can be proposed. Exposure to this
compound could potentially induce cellular stress, leading to the activation of stress-responsive
signaling cascades.

Proposed Signaling Pathway Diagram

The following diagram illustrates a hypothetical signaling pathway that could be modulated by
2-Bromo-4-fluoro-6-nitrophenol, based on the known effects of related compounds.
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Proposed Signaling Pathway for 2-Bromo-4-fluoro-6-nitrophenol

2-Bromo-4-fluoro-6-nitrophenol

Cellular Stress
(e.g., Oxidative Stress)

activates activates

MAPK Pathway

Nrf2 Activation . s (038, INK, ERK)

e e \F-kB Pathway

Antioxidant Response

Apoptosis Inflammatory Response

Click to download full resolution via product page

Caption: A hypothetical signaling pathway potentially affected by 2-Bromo-4-fluoro-6-
nitrophenol.

Disclaimer: The signaling pathway depicted above is a proposed model based on the known
biological activities of structurally related nitrophenol and polyphenol compounds. Further
experimental validation is required to confirm the involvement of 2-Bromo-4-fluoro-6-
nitrophenol in these or any other cellular signaling pathways.

Safety and Handling
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2-Bromo-4-fluoro-6-nitrophenol should be handled with care in a well-ventilated laboratory
environment. Appropriate personal protective equipment, including gloves, safety glasses, and
a lab coat, should be worn at all times. For detailed safety information, please refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

2-Bromo-4-fluoro-6-nitrophenol is a multifaceted chemical compound with a range of
potential applications stemming from its unique chemical structure. This guide has provided a
detailed overview of its known physical and chemical properties, a practical protocol for its
synthesis, and a speculative look into its potential biological activities. It is hoped that this
information will be a valuable resource for researchers and scientists working with this
compound and will stimulate further investigation into its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-4-fluoro-6-nitrophenol | lookchem [lookchem.com]

2. scbt.com [scbt.com]

3. CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture
activities thereof - Google Patents [patents.google.com]

e 4. 4-Nitrophenol induces activation of Nrf2 antioxidant pathway and apoptosis of the germ
cells in rat testes - PubMed [pubmed.ncbi.nim.nih.gov]

o 5. Intracellular signaling pathways modulated by phenolic compounds: application for new
anti-inflammatory drugs discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. Role of Polyphenols and Other Phytochemicals on Molecular Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [physical and chemical properties of 2-Bromo-4-fluoro-6-
nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271563#physical-and-chemical-properties-of-2-
bromo-4-fluoro-6-nitrophenol]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1271563?utm_src=pdf-body
https://www.benchchem.com/product/b1271563?utm_src=pdf-body
https://www.benchchem.com/product/b1271563?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL630911.htm
https://www.scbt.com/p/2-bromo-4-fluoro-6-nitrophenol-320-75-2
https://patents.google.com/patent/CN103724206A/en
https://patents.google.com/patent/CN103724206A/en
https://pubmed.ncbi.nlm.nih.gov/26996915/
https://pubmed.ncbi.nlm.nih.gov/26996915/
https://pubmed.ncbi.nlm.nih.gov/22519398/
https://pubmed.ncbi.nlm.nih.gov/22519398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4477245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4477245/
https://www.benchchem.com/product/b1271563#physical-and-chemical-properties-of-2-bromo-4-fluoro-6-nitrophenol
https://www.benchchem.com/product/b1271563#physical-and-chemical-properties-of-2-bromo-4-fluoro-6-nitrophenol
https://www.benchchem.com/product/b1271563#physical-and-chemical-properties-of-2-bromo-4-fluoro-6-nitrophenol
https://www.benchchem.com/product/b1271563#physical-and-chemical-properties-of-2-bromo-4-fluoro-6-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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